N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-methylbenzamide
• InChI: InChI=1S/C21H22N2O2/c1-13-4-6-16(7-5-13)20(24)22-9-8-17-12-18-10-14(2)15(3)11-19(18)23-21(17)25/h4-7,10-12H,8-9H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: MMXCJPFMEMJTAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=CC3=C(C=C(C(=C3)C)C)NC2=O
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DMQD-Ph and is a derivative of quinoline. DMQD-Ph has been shown to exhibit promising results in various studies, making it a potential candidate for further research and development.

Scientific Research Applications

Sigma-2 Receptor Probe

A study by Xu et al. (2005) highlights the development of conformationally flexible benzamide analogues, including N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methylbenzamide, radiolabeled for sigma-2 receptors evaluation. This research found that one analogue had significantly higher affinity for sigma-2 receptors compared to others, indicating its potential as a useful ligand for studying sigma-2 receptors in vitro (Xu et al., 2005).

Tumor Proliferation Imaging via PET

Dehdashti et al. (2013) conducted the first study in humans to evaluate the safety and dosimetry of 18F-ISO-1, a cellular proliferative marker similar in structure, for PET imaging in patients with newly diagnosed malignant neoplasms. This study demonstrated significant correlations between tumor uptake of the marker and Ki-67 proliferation indices, suggesting the compound's promise for evaluating solid tumor proliferative status (Dehdashti et al., 2013).

Chemical Synthesis Processes

Various research efforts have been dedicated to synthesizing and understanding the chemical properties of compounds structurally related to this compound. These include the synthesis of dimethyl dicarbamates derived from tetrahydro-4-oxoquinazolines (White & Baker, 1990) and the development of practical and scalable synthetic routes for related compounds, illustrating the broad utility of these chemical frameworks in medicinal chemistry (White & Baker, 1990).